Cas no 330677-47-9 (3-bromo-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3-bromo-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 330677-47-9
• MF: C₁₅H₁₀BrN₃O₄S
• MW: 408.22660112381
• CID: 3941023
• PubChem ID: 3606578
• Update Time: 2025-05-20

3-bromo-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-bromo-N-(4-methoxy-6-nitro-2-benzothiazolyl)-
• 3-bromo-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)benzamide
• 3-bromo-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide
• SCHEMBL4910665
• ZINC04070152
• F0161-0151
• 330677-47-9
• Oprea1_768718
• AKOS024574676

• Inchi： 1S/C15H10BrN3O4S/c1-23-11-6-10(19(21)22)7-12-13(11)17-15(24-12)18-14(20)8-3-2-4-9(16)5-8/h2-7H,1H3,(H,17,18,20)
• InChI Key： OQQKYSRZEOQMKJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 406.95754Da
• Monoisotopic Mass: 406.95754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 3-bromo-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)benzamide

3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Benzamide

3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Benzamide (CAS No. 330677-47-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide group with a benzothiazole moiety. The presence of bromine and nitro groups further enhances its chemical reactivity and functional versatility.

The molecular structure of 3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Benzamide is composed of a benzene ring substituted with a bromine atom at the third position. This benzene ring is connected via an amide bond to a benzothiazole derivative. The benzothiazole ring itself is substituted with a methoxy group at the fourth position and a nitro group at the sixth position. This combination of functional groups makes the compound highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the potential of benzothiazole derivatives in drug discovery and materials science. For instance, researchers have explored the use of benzothiazole-containing compounds as inhibitors of certain enzymes involved in neurodegenerative diseases. The presence of electron-withdrawing groups like nitro and bromine in 3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Benzamide further enhances its ability to interact with biological targets, making it a promising candidate for pharmacological applications.

In terms of synthesis, benzothiazole derivatives are typically prepared through condensation reactions involving thiourea or thioamides with aromatic aldehydes or ketones. The synthesis of 3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Benzamide involves multiple steps, including nucleophilic substitution and amide bond formation. These reactions require precise control over reaction conditions to ensure high yields and purity.

The compound's stability under various conditions has also been a topic of recent research. Studies have shown that benzothiazole derivatives are generally stable under normal storage conditions but can undergo decomposition under harsh acidic or basic conditions. The presence of electron-withdrawing groups like nitro and bromine can influence the stability of the compound by altering its electronic structure.

From an industrial perspective, benzothiazole derivatives are widely used as intermediates in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. The unique electronic properties of 3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol-2-Yl)Benzamide make it an ideal candidate for applications in organic electronics and optoelectronic devices.

In conclusion, CAS No 330677479, commonly referred to as 3-Bromo-N-(4-Methoxy-6-Nitro-1,3-Benzothiazol